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Compound of Interest

Compound Name: Azido-PEG7-alcohol

Cat. No.: B605879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Azido-PEG7-alcohol, a heterobifunctional

linker critical in the fields of bioconjugation, drug delivery, and proteomics. It details the

chemical structure, properties, synthesis, and key applications, with a focus on its role in

Proteolysis Targeting Chimeras (PROTACs).

Core Concepts: Chemical Structure and Properties
Azido-PEG7-alcohol is a discrete polyethylene glycol (PEG) derivative featuring a terminal

azide group (-N₃) and a terminal hydroxyl group (-OH). The PEG chain consists of seven

ethylene glycol units, which imparts excellent water solubility and biocompatibility to the

molecule and its conjugates.

The azide group serves as a versatile chemical handle for "click chemistry," most notably the

Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC). These reactions enable the efficient and specific formation of a stable

triazole linkage to molecules containing alkyne, dibenzocyclooctyne (DBCO), or bicyclononyne

(BCN) moieties.[1][2][3] The terminal hydroxyl group offers an additional site for further

chemical modification or conjugation.

Chemical Identity and Properties
The fundamental properties of Azido-PEG7-alcohol are summarized below.
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Property Value Reference(s)

IUPAC Name

2-[2-[2-[2-[2-[2-(2-

azidoethoxy)ethoxy]ethoxy]eth

oxy]ethoxy]ethoxy]ethanol

[4]

Synonyms

N3-PEG7-OH, 20-Azido-

3,6,9,12,15,18-hexaoxaicosan-

1-ol

[4]

Molecular Formula C₁₄H₂₉N₃O₇

Molecular Weight 351.40 g/mol

CAS Number 1274892-60-2

Appearance Colorless to light yellow oil N/A

Solubility
Soluble in water, DMSO, DMF,

DCM

Purity Typically >95%

Storage Conditions
-20°C, sealed under inert

atmosphere

Synthesis and Experimental Protocols
While the direct synthesis of Azido-PEG7-alcohol is not extensively detailed in peer-reviewed

literature, a general and robust two-step methodology is commonly employed for synthesizing

azido-PEG-alcohols. This involves the tosylation or mesylation of the corresponding PEG diol,

followed by nucleophilic substitution with sodium azide.

General Synthesis Pathway
The logical flow for synthesizing an Azido-PEG-alcohol from its corresponding PEG-diol is

illustrated below.
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Heptaethylene Glycol
(HO-(PEG)7-OH)

Monotosylated/Monomesylated PEG
(TsO-(PEG)7-OH)

 Tosylation/
 Mesylation 

Tosyl Chloride (TsCl)
or Mesyl Chloride (MsCl)

+ Base (e.g., Et3N)
Azido-PEG7-alcohol

(N3-(PEG)7-OH)

 Azide Substitution
 (SN2) 

Sodium Azide
(NaN3)
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Combine:
1. Azido-PEG7-alcohol

2. Alkyne-Molecule

Add Catalyst Premix:
CuSO4 + Ligand (THPTA)

Initiate Reaction:
Add Sodium Ascorbate

Incubate
(e.g., 1-4h at RT)

Monitor Progress
(LC-MS / HPLC)

 Incomplete 

Purify Product
(e.g., HPLC, SEC)

 Reaction
 Complete 

Conjugated Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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